Cas no 21055-50-5 (dimethyl N-(thioxomethylene)glutamate)

• Product Name: dimethyl N-(thioxomethylene)glutamate
• CAS No: 21055-50-5
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 1076046
• PubChem ID: 16394656
• Update Time: 2025-04-20

dimethyl N-(thioxomethylene)glutamate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-isothiocyanatopentanedioate
• 2-Isothiocyanato-hexanoic acid ethyl ester
• AC1LB1AF
• CTK2C4049
• dimethyl 2,7-diisothiocyanatosuberate
• Hexanoic acid, 2-isothiocyanato-, ethyl ester
• N-thiocarbonyl-DL-norleucine ethyl ester
• N-Thiocarbonyl-glutaminsaeure-dimethylester
• dimethyl N-(thioxomethylidene)glutamate
• dimethyl N-(thioxomethylene)glutamate
• VS-10124
• 21055-50-5
• glutamic acid, N-carbonothioyl-, dimethyl ester
• ALBB-011903
• 1,5-dimethyl 2-isothiocyanatopentanedioate
• AKOS005173447
• MFCD08282624
• BBL030930
• STL372695
• 2-ISOTHIOCYANATO-PENTANEDIOIC ACID DIMETHYL ESTER

• MDL： MFCD08282624
• Inchi： 1S/C8H11NO4S/c1-12-7(10)4-3-6(9-5-14)8(11)13-2/h6H,3-4H2,1-2H3
• InChI Key： KLMJCPVACFOOCU-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OC)CCC(=O)OC

Computed Properties

• Exact Mass: 217.04087901g/mol
• Monoisotopic Mass: 217.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97Ų

dimethyl N-(thioxomethylene)glutamate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives